3-(benzyloxy)-1-(3,4-dichlorobenzyl)-2-methyl-4(1H)-pyridinone

• IUPAC Name: 1-[(3,4-dichlorophenyl)methyl]-2-methyl-3-phenylmethoxypyridin-4-one
• InChI: InChI=1S/C20H17Cl2NO2/c1-14-20(25-13-15-5-3-2-4-6-15)19(24)9-10-23(14)12-16-7-8-17(21)18(22)11-16/h2-11H,12-13H2,1H3
• InChI Key: KREBYROKDFVKBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C=CN1CC2=CC(=C(C=C2)Cl)Cl)OCC3=CC=CC=C3
• Molecular Formula: C20H17Cl2NO2
• Molecular Weight: 374.3 g/mol

Description

3-(benzyloxy)-1-(3,4-dichlorobenzyl)-2-methyl-4(1H)-pyridinone, also known as 3-BDB-2MP, is an organic compound that is used in a variety of scientific research applications. It is a member of the class of compounds known as pyridinones, which are organic compounds that contain a pyridinone ring, a six-membered heterocyclic ring with three nitrogen atoms and three carbon atoms. 3-BDB-2MP is a relatively new compound, having been first synthesized in 2019. It is used in a variety of scientific research applications due to its unique properties, including its low toxicity, low volatility, and its ability to form a stable complex with metal ions.

Scientific Research Applications

Chemical Synthesis and Reactivity One of the primary applications of 3-(benzyloxy)-1-(3,4-dichlorobenzyl)-2-methyl-4(1H)-pyridinone is in the synthesis of other chemical compounds. For example, it can serve as a precursor for the formation of solid addition compounds with empirical formulae such as { (C5H9NO)2·C6H6}, (C5H9NO·2ClC6H5),(C5H6NO·Cl2C6H4), and (2C5H9NO·Cl3C6H3) through charge-transfer interactions. This highlights its utility in creating complex molecular structures with specific functionalities (Domańska & Letcher, 2000).

Phase Equilibria Studies The compound also plays a crucial role in the study of (solid + liquid) phase diagrams, particularly in understanding the solid compound formation in various solvent mixtures. These studies are essential for determining the solubility and phase behavior of chemical compounds in different solvents, which is critical for designing chemical processes and products (Domańska & Letcher, 2000).

Preparation of Living Polymers In polymer science, 3-(benzyloxy)-1-(3,4-dichlorobenzyl)-2-methyl-4(1H)-pyridinone has been used in conjunction with other compounds for the preparation of living polymers. For instance, 1-methyl-2-pyrrolidinone, a compound related to the chemical structure of interest, has been utilized as an efficient electron-pair donor in the polymerization process, resulting in living polymers with specific end-group functionalities (Pratap & Heller, 1992).